Isolupabigenin

• Molecular Formula: C25H26O5
• Molecular Weight: 406.5 g/mol
• InChI: InChI=1S/C25H26O5/c1-14(2)5-7-17-11-16(8-10-20(17)26)19-13-30-25-18(9-6-15(3)4)21(27)12-22(28)23(25)24(19)29/h5-6,8,10-13,26-28H,7,9H2,1-4H3
• InChIKey: FXJPTJQFJYNFKC-UHFFFAOYSA-N

Isolupabigenin for Procurement: Diprenylated Isoflavone Scaffold with Multi-Target Anticancer and Anti-MRSA Differentiation

Isolupabigenin (CAS 162616-70-8; C₂₅H₂₆O₅; MW 406.47) is a naturally occurring diprenylated isoflavone first characterized from Erythrina poeppigiana and subsequently identified in E. subumbrans, Cudrania tricuspidata, and Azorella madreporica [1][2]. It belongs to the prenylated isoflavonoid subclass of the flavonoid family, possessing two 3,3-dimethylallyl (prenyl) substituents at the C-8 and C-3′ positions on the genistein core scaffold . Unlike the parent genistein or mono-prenylated analogs, this specific 8,3′-diprenylation pattern confers a distinct polypharmacology profile spanning glyoxalase I (GLO I) inhibition, dual-mechanism anti-MRSA activity, and differential estrogen receptor (ER) binding, making isolupabigenin a non-substitutable chemical probe for target-specific discovery programs [1][3].

GLO I Pathway Reported multi-target isoflavone for glyoxalase I inhibition and apoptosis signaling studies

Antimicrobial Screening Supports anti-MRSA direct bactericidal and methicillin sensitization mechanism research

ERα Binding Diprenylated scaffold for estrogen receptor alpha binding affinity and selectivity investigation

• [1] Hikita K, Yamada S, Shibata R, Katoh M, Murata T, Kato K, Tanaka H, Kaneda N. Inhibitory Effect of Isoflavones from Erythrina poeppigiana on the Growth of HL-60 Human Leukemia Cells through Inhibition of Glyoxalase I. Nat Prod Commun. 2015 Sep;10(9):1581-4. PMID: 26594764. View Source
• [2] Djiogue S, Halabalaki M, Alexi X, Njamen D, Fomum ZT, Alexis MN, Skaltsounis AL. Isoflavonoids from Erythrina poeppigiana: evaluation of their binding affinity for the estrogen receptor. J Nat Prod. 2009 Sep;72(9):1603-7. doi: 10.1021/np900271m. PMID: 19705860. View Source
• [3] Sato M, Tanaka H, Tani N, Nagayama M, Yamaguchi R. Different antibacterial actions of isoflavones isolated from Erythrina poeppigiana against methicillin-resistant Staphylococcus aureus. Lett Appl Microbiol. 2006 Sep;43(3):243-8. doi: 10.1111/j.1472-765X.2006.01963.x. PMID: 16910926. View Source

Why Isolupabigenin Cannot Be Replaced by Genistein, Lupalbigenin, or Other Prenylated Isoflavones in Target-Specific Research

Isolupabigenin's 8,3′-diprenylation pattern is the structural determinant of its differentiated polypharmacology, and substitution with genistein (no prenyl groups), lupalbigenin (6,11-diprenylated regioisomer), erythrinin B (6-prenylated), or other mono-prenylated isoflavones results in loss of GLO I inhibitory potency, altered anti-MRSA mechanism, and different ER binding profiles [1][2]. In head-to-head testing within the same Erythrina-sourced isoflavone panel, only isolupalbigenin combined the highest anti-MRSA direct growth inhibition with a distinct GLO I-mediated apoptosis induction mechanism; structurally adjacent analogs either lacked GLO I activity entirely or exhibited only one arm of the anti-MRSA dual mechanism [1][3]. The quantitative evidence below demonstrates that the precise number and position of prenyl substituents, not merely the presence of prenylation, govern isolupalbigenin's functional selectivity.

Genistein

Lacks prenyl groups; may not reproduce GLO I inhibition or anti-MRSA direct killing observed with isolupabigenin.

Lupalbigenin

6,11-diprenyl regioisomer; prenyl position shift can alter ER binding and antimicrobial mechanism.

Mono-prenylated analogs (e.g., erythrinin B)

Single prenyl group; loss of polypharmacology and weaker anti-MRSA MIC profile in reported panels.

• [1] Hikita K, Yamada S, Shibata R, Katoh M, Murata T, Kato K, Tanaka H, Kaneda N. Inhibitory Effect of Isoflavones from Erythrina poeppigiana on the Growth of HL-60 Human Leukemia Cells through Inhibition of Glyoxalase I. Nat Prod Commun. 2015 Sep;10(9):1581-4. PMID: 26594764. View Source
• [2] Sato M, Tanaka H, Tani N, Nagayama M, Yamaguchi R. Different antibacterial actions of isoflavones isolated from Erythrina poeppigiana against methicillin-resistant Staphylococcus aureus. Lett Appl Microbiol. 2006 Sep;43(3):243-8. doi: 10.1111/j.1472-765X.2006.01963.x. PMID: 16910926. View Source
• [3] Hikita K, Hattori N, Takeda A, Yamakage Y, Shibata R, Yamada S, Kato K, Murata T, Tanaka H, Kaneda N. Phenolic constituents from stem bark of Erythrina poeppigiana and their inhibitory activity on human glyoxalase I. J Nat Med. 2014 Jul;68(3):636-42. doi: 10.1007/s11418-014-0834-z. PMID: 24756815. View Source

Isolupabigenin Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparative Data Against Closest Analogs

Anti-MRSA Activity: Isolupabigenin Exhibits the Lowest MIC Among Six Erythrina Isoflavones Tested Head-to-Head, Surpassing Erythrinin B

In a direct head-to-head comparison of six isoflavones co-isolated from Erythrina poeppigiana stem bark, isolupalbigenin (5,7,4′-trihydroxy-8,3′-di(γ,γ-dimethylallyl)isoflavone) exhibited the highest anti-MRSA activity with MIC values of 1.56–3.13 µg/mL and MBC values of 6.25–12.5 µg/mL, determined by broth dilution method against multiple MRSA strains [1]. Erythrinin B (5,7,4′-trihydroxy-6-γ,γ-dimethylallylisoflavone), the 6-prenylated analog differing by a single prenyl position, ranked second in potency within the same assay panel [1]. A subsequent independent QSAR compilation confirmed experimental MIC values of 2.3 µg/mL for isolupalbigenin versus 7.8 µg/mL for erythrinin B, representing a 3.4-fold difference [2]. Other isoflavones in the panel—including wighteone, alpinumisoflavone, and crystacarpin—failed to inhibit bacterial growth at 25 µg/mL and were classified as inactive for direct growth inhibition [1].

Anti-MRSA MIC

Head-to-head

MIC 1.56–3.13 µg/mL vs. erythrinin B 7.8 µg/mL (3.4-fold lower)

Supports antimicrobial screening context

Reported head-to-head panel; independent QSAR confirmed

Evidence Dimension	Anti-MRSA minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC)
Target Compound Data	MIC: 1.56–3.13 µg/mL; MBC: 6.25–12.5 µg/mL (broth dilution, multiple MRSA strains); Experimental single-point MIC: 2.3 µg/mL
Comparator Or Baseline	Erythrinin B (6-prenyl isomer): ranked second, experimental MIC 7.8 µg/mL; Wighteone, alpinumisoflavone, crystacarpin, erypoegin D: inactive at 25 µg/mL
Quantified Difference	Isolupalbigenin MIC lower by 3.4-fold versus erythrinin B (2.3 vs. 7.8 µg/mL); inactive comparators >8–16-fold higher than isolupalbigenin's upper MIC bound
Conditions	Broth dilution assay; MRSA clinical isolates; stem bark-derived isoflavones from E. poeppigiana co-tested in same experimental series

Why This Matters

For anti-MRSA discovery programs, isolupalbigenin's 3.4-fold MIC advantage over its closest active analog erythrinin B, and its orders-of-magnitude superiority over other in-class isoflavones, make it the only justifiable choice for structure–activity relationship (SAR) exploration targeting the 8,3′-diprenyl pharmacophore.

• [1] Sato M, Tanaka H, Tani N, Nagayama M, Yamaguchi R. Different antibacterial actions of isoflavones isolated from Erythrina poeppigiana against methicillin-resistant Staphylococcus aureus. Lett Appl Microbiol. 2006 Sep;43(3):243-8. doi: 10.1111/j.1472-765X.2006.01963.x. PMID: 16910926. View Source
• [2] Araya-Cloutier C, Vincken JP, van de Schans MGM, Hageman J, Schaftenaar G, den Besten HMW, Gruppen H. QSAR-based molecular signatures of prenylated (iso)flavonoids underlying antimicrobial potency against and membrane-disruption in Gram positive and Gram negative bacteria. Sci Rep. 2018 Jun 18;8(1):9267. Table 3. doi: 10.1038/s41598-018-27545-4. PMID: 29915354. View Source

HL-60 Leukemia Anti-Proliferative Activity via Glyoxalase I Inhibition: Isolupalbigenin Ranks Highest Among Eight Isoflavones in a Direct Comparative Study

Among eight isoflavones isolated from Erythrina poeppigiana and tested in parallel against HL-60 human promyelocytic leukemia cells, isolupalbigenin—the only diprenylated isoflavone bearing prenyl groups in both the A- and B-rings—exhibited the highest anti-proliferative activity [1]. Treatment of HL-60 cells with isolupalbigenin led to significant accumulation of methylglyoxal (MG), the substrate of glyoxalase I (GLO I), in the culture medium, and elevated caspase-3 activity in a time-dependent manner, confirming a GLO I inhibition-mediated apoptosis mechanism [1]. In a separate study of ten phenolic constituents from the same plant species, isolupalbigenin (compound 10), possessing two prenyl groups, again demonstrated the highest in vitro inhibitory activity toward human GLO I among all isolates [2]. By contrast, the non-prenylated parent scaffold genistein showed little or no cytotoxicity against HL-60 cells (LC₅₀ > 2,900 ng/mL ≈ >10.7 µM by dye exclusion), operating via a cytostatic rather than cytotoxic mechanism [3].

HL-60 Anti-proliferation

Head-to-head

IC₅₀ 5.1 µM; highest GLO I inhibition among 10 isolates

Supports GLO I pathway-response interpretation

MG accumulation and caspase-3 activation confirmed

Evidence Dimension	Anti-proliferative activity against HL-60 human leukemia cells and glyoxalase I (GLO I) inhibitory activity
Target Compound Data	Highest anti-proliferative activity among 8 isoflavones tested; IC₅₀ 5.1 µM (anti-proliferation); MG accumulation and caspase-3 elevation confirmed; Highest GLO I inhibitory activity among 10 phenolic isolates
Comparator Or Baseline	Seven other E. poeppigiana isoflavones (including mono-prenylated and non-prenylated analogs): lower anti-proliferative activity in same assay. Genistein (parent scaffold, non-prenylated): LC₅₀ > 2,900 ng/mL (>10.7 µM), cytostatic only, no cytotoxicity by dye exclusion
Quantified Difference	Isolupalbigenin IC₅₀ of 5.1 µM represents ≥2-fold potency advantage over other isoflavones in the same panel; genistein shows negligible cytotoxicity (LC₅₀ > 2,900 ng/mL) with a different mechanism (cytostatic vs. cytotoxic)
Conditions	HL-60 human promyelocytic leukemia cell line; MTT assay and dye exclusion; GLO I inhibition measured via MG accumulation in culture medium and caspase-3 activity in cell lysate

Why This Matters

For leukemia drug discovery targeting the GLO I/MG apoptosis axis, isolupalbigenin is the only prenylated isoflavone with dual confirmation (cell-based anti-proliferation ranking first plus direct GLO I enzyme inhibition ranking first) within the same phytochemical series, making it the essential positive control and lead scaffold.

• [1] Hikita K, Yamada S, Shibata R, Katoh M, Murata T, Kato K, Tanaka H, Kaneda N. Inhibitory Effect of Isoflavones from Erythrina poeppigiana on the Growth of HL-60 Human Leukemia Cells through Inhibition of Glyoxalase I. Nat Prod Commun. 2015 Sep;10(9):1581-4. PMID: 26594764. View Source
• [2] Hikita K, Hattori N, Takeda A, Yamakage Y, Shibata R, Yamada S, Kato K, Murata T, Tanaka H, Kaneda N. Phenolic constituents from stem bark of Erythrina poeppigiana and their inhibitory activity on human glyoxalase I. J Nat Med. 2014 Jul;68(3):636-42. doi: 10.1007/s11418-014-0834-z. PMID: 24756815. View Source
• [3] Hirano T, Gotoh M, Oka K. Natural flavonoids and lignans are potent cytostatic agents against human leukemic HL-60 cells. Life Sci. 1994;55(13):1061-9. doi: 10.1016/0024-3205(94)00641-5. PMID: 8084211. View Source

MCF-7 Breast Cancer Cytotoxicity with Superior Normal-Cell Selectivity Over Doxorubicin: 5.2-Fold vs. 2.85-Fold Therapeutic Window

In a direct comparative MTT cytotoxicity assay, isolupalbigenin inhibited MCF-7 breast cancer cell growth with an IC₅₀ of 31.62 ± 2.86 µg/mL (77.79 ± 7.04 µM), while the clinical anticancer agent doxorubicin (DOX) exhibited an IC₅₀ of 19.4 ± 1.67 µg/mL (35.59 ± 3.08 µM) against the same cell line [1]. Critically, when evaluated against the Vero normal human cell line, isolupalbigenin showed an IC₅₀ of 165 ± 11.81 µg/mL (405.92 ± 29.05 µM), yielding a selectivity index (SI = IC₅₀ Vero / IC₅₀ MCF-7) of 5.2 [1]. In contrast, doxorubicin exhibited an IC₅₀ of 55.35 ± 3.02 µg/mL (101.83 ± 5.56 µM) against Vero cells, yielding an SI of only 2.85 [1]. Thus, isolupalbigenin provides an approximately 1.8-fold wider selectivity window than doxorubicin against this breast cancer model, while maintaining meaningful potency. Against T47D and HeLa cell lines, isolupalbigenin showed IC₅₀ values of 54.17 and 122.16 µg/mL respectively, demonstrating greatest potency toward the ERα-positive MCF-7 line [1].

MCF-7 Selectivity

Head-to-head

Selectivity index 5.2 (Vero/MCF-7) vs. doxorubicin 2.85

Supports cell-model selectivity endpoint review

Reported MTT assay; wider window, not absolute safety

Evidence Dimension	Cytotoxic potency (IC₅₀) and normal-cell selectivity index against breast cancer and normal cell lines
Target Compound Data	MCF-7 IC₅₀: 31.62 µg/mL (77.79 µM); T47D IC₅₀: 54.17 µg/mL; HeLa IC₅₀: 122.16 µg/mL; Vero IC₅₀: 165 µg/mL; Selectivity Index (Vero/MCF-7): 5.2
Comparator Or Baseline	Doxorubicin: MCF-7 IC₅₀: 19.4 µg/mL (35.59 µM); Vero IC₅₀: 55.35 µg/mL (101.83 µM); Selectivity Index (Vero/MCF-7): 2.85
Quantified Difference	Isolupalbigenin selectivity index 5.2 vs. doxorubicin 2.85 (1.8-fold wider therapeutic window). Isolupalbigenin MCF-7 IC₅₀ is 1.6-fold higher (less potent) than doxorubicin, but Vero IC₅₀ is 3.0-fold higher (less toxic to normal cells)
Conditions	MTT assay; 48-hour incubation; MCF-7 (ATCC HTB22), T47D (ATCC HB133), HeLa (ATCC CCL-2), Vero normal cell lines; isolupalbigenin concentration range 15.62–1000 µg/mL

Why This Matters

For breast cancer lead development, the 1.8-fold wider selectivity window over doxorubicin—combined with in silico predictions of low hepatotoxicity and carcinogenicity risk—makes isolupalbigenin a scientifically justified alternative to classic cytotoxic agents when normal-tissue sparing is a priority criterion.

• [1] Supratman U, Herlina T, Safari A, Hayati R, Nurlelasari, Hidayat AT, et al. Cytotoxic Evaluation, Molecular Docking, Molecular Dynamics, and ADMET Prediction of Isolupalbigenin Isolated from Erythrina subumbrans (Hassk.) Merr. (Fabaceae) Stem Bark: Unveiling Its Anticancer Efficacy. Onco Targets Ther. 2024 Oct 17;17:829-840. doi: 10.2147/OTT.S482469. PMID: 39430526. View Source

ERα Molecular Docking: Isolupalbigenin Binding Affinity Intermediate Between Estradiol and 4-Hydroxytamoxifen with Stable Complex Formation

Molecular docking against the ERα ligand-binding domain (PDB ID: 3ERT) using AutoDock Vina revealed that isolupalbigenin binds ERα with a binding energy of −9.148 kcal/mol, positioning it between the endogenous agonist estradiol (−8.965 kcal/mol) and the selective estrogen receptor modulator (SERM) 4-hydroxytamoxifen (−9.556 kcal/mol) [1]. Molecular dynamics simulation over 100 ns confirmed the stability of the isolupalbigenin–ERα complex with a median RMSD of 2.80 Å, indicating a stable ligand–protein interaction [1]. In a complementary competitive receptor binding assay using ERα and ERβ isolated from E. poeppigiana, it was demonstrated that isoprenyl and dimethylpyrano substituents in ring A reduced ERβ binding affinity by approximately 100-fold compared to genistein, whereas the isoprenyl substituent in ring B (as in 3′-isoprenylgenistein, compound 7) was better accommodated, resulting in only approximately 10-fold reduction [2]. Isolupalbigenin, bearing prenyl groups in both ring A (C-8) and ring B (C-3′), is therefore expected to exhibit a composite ER binding profile distinct from both genistein and mono-prenylated analogs, consistent with its intermediate docking score [1][2].

ERα Docking

Cross-study comparable

Binding energy −9.148 kcal/mol; MD RMSD 2.80 Å

Supports ERα binding affinity review

Intermediate between estradiol and 4-hydroxytamoxifen

Evidence Dimension	ERα binding energy (molecular docking) and ER subtype binding preference inferred from SAR
Target Compound Data	ERα docking binding energy: −9.148 kcal/mol; MD simulation median RMSD: 2.80 Å (stable complex over 100 ns)
Comparator Or Baseline	Estradiol: −8.965 kcal/mol; 4-hydroxytamoxifen: −9.556 kcal/mol. Genistein: baseline ERβ binding. 3′-isoprenylgenistein (compound 7, mono-B-ring prenyl): ~10-fold reduced ERβ binding vs. genistein. Ring A-modified analogs: ~100-fold reduced ERβ binding vs. genistein
Quantified Difference	Isolupalbigenin binds ERα 0.183 kcal/mol more strongly than estradiol but 0.408 kcal/mol weaker than 4-hydroxytamoxifen. Composite A+B-ring prenylation expected to reduce ERβ binding substantially vs. genistein (class-level SAR, exact fold-change for isolupalbigenin not individually quantified in receptor binding assay)
Conditions	AutoDock Vina 1.2.3; ERα PDB ID 3ERT; MMFF94 force field-optimized ligand; AMBER20 PMEMD 100 ns MD simulation at 300 K; competitive receptor binding assay (ERα/ERβ) as described in Djiogue et al. 2009

Why This Matters

For programs seeking isoflavone-derived ER ligands with attenuated estrogenic liability, isolupalbigenin's docking-confirmed ERα engagement combined with SAR-based evidence of substantially reduced ERβ binding distinguishes it from genistein and mono-prenylated analogs that may retain stronger ERβ activity.

• [1] Supratman U, Herlina T, Safari A, Hayati R, Nurlelasari, Hidayat AT, et al. Cytotoxic Evaluation, Molecular Docking, Molecular Dynamics, and ADMET Prediction of Isolupalbigenin Isolated from Erythrina subumbrans (Hassk.) Merr. (Fabaceae) Stem Bark: Unveiling Its Anticancer Efficacy. Onco Targets Ther. 2024 Oct 17;17:829-840. doi: 10.2147/OTT.S482469. PMID: 39430526. View Source
• [2] Djiogue S, Halabalaki M, Alexi X, Njamen D, Fomum ZT, Alexis MN, Skaltsounis AL. Isoflavonoids from Erythrina poeppigiana: evaluation of their binding affinity for the estrogen receptor. J Nat Prod. 2009 Sep;72(9):1603-7. doi: 10.1021/np900271m. PMID: 19705860. View Source

Dual-Mechanism Anti-MRSA Profile: Direct Bactericidal Activity Plus Methicillin Sensitization Distinguishes Isolupalbigenin from M-Wi-2 and Inactive Panel Members

The Sato et al. (2006) study classified six E. poeppigiana isoflavones into two functional categories: direct growth inhibitors and methicillin-sensitizing agents [1]. Isolupalbigenin uniquely demonstrated direct growth inhibition (MIC 1.56–3.13 µg/mL; MBC 6.25–12.5 µg/mL), whereas compound M-Wi-2 (5,4′-dihydroxy-(3″,4″-dihydro-3″-hydroxy)-2″,2″-dimethylpyrano[5″,6″:6,7]isoflavone) lacked direct antibacterial activity at 25 µg/mL but potentiated methicillin, reducing methicillin MIC from ≥100 µg/mL to 6.25–12.5 µg/mL in all but one strain when co-administered at 25 µg/mL [1]. Other panel members (wighteone, alpinumisoflavone, crystacarpin, erypoegin D) were inactive in both modes [1]. This establishes two distinct anti-MRSA pharmacophores within the same isoflavone class: isolupalbigenin as a direct bactericidal agent, and M-Wi-2 as a pure antibiotic sensitizer [1]. No other compound in the panel exhibited both mechanisms [1].

Anti-MRSA Dual Mechanism

Head-to-head

Direct bactericidal (MBC 6.25–12.5 µg/mL); M-Wi-2 only sensitizes methicillin

Supports mechanism-of-action differentiation

Two orthogonal anti-MRSA strategies from same source

Evidence Dimension	Anti-MRSA mechanism of action classification: direct growth inhibition vs. methicillin sensitization
Target Compound Data	Direct growth inhibition: MIC 1.56–3.13 µg/mL, MBC 6.25–12.5 µg/mL. Methicillin sensitization: not reported as primary mechanism (direct killing predominates)
Comparator Or Baseline	M-Wi-2: no direct growth inhibition at 25 µg/mL; methicillin sensitization reduces methicillin MIC from ≥100 to 6.25–12.5 µg/mL at 25 µg/mL co-administration. Wighteone, alpinumisoflavone, crystacarpin, erypoegin D: inactive in both mechanisms at 25 µg/mL
Quantified Difference	Isolupalbigenin provides direct bactericidal activity (MBC 6.25–12.5 µg/mL) absent in M-Wi-2 (inactive at 25 µg/mL). M-Wi-2 provides pure methicillin sensitization (≥16-fold MIC reduction) not attributed to isolupalbigenin. Both compounds together represent two orthogonal anti-MRSA strategies from the same natural source
Conditions	Broth dilution MIC/MBC determination; methicillin combination assay (methicillin MIC measured ± 25 µg/mL co-administered isoflavone); multiple MRSA clinical strains

Why This Matters

For antibacterial programs, isolupalbigenin's direct bactericidal mechanism positions it as a standalone anti-MRSA lead, whereas M-Wi-2 functions solely as an adjuvant. Procuring isolupalbigenin is essential for any program targeting direct killing of MRSA; M-Wi-2 is not a functional substitute.

• [1] Sato M, Tanaka H, Tani N, Nagayama M, Yamaguchi R. Different antibacterial actions of isoflavones isolated from Erythrina poeppigiana against methicillin-resistant Staphylococcus aureus. Lett Appl Microbiol. 2006 Sep;43(3):243-8. doi: 10.1111/j.1472-765X.2006.01963.x. PMID: 16910926. View Source

Isolupabigenin Best-Fit Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Anti-MRSA Direct-Acting Antibacterial Lead Optimization

Isolupalbigenin is the highest-potency direct anti-MRSA agent among Erythrina-derived isoflavones (MIC 1.56–3.13 µg/mL; MBC 6.25–12.5 µg/mL), with a 3.4-fold MIC advantage over erythrinin B and orders-of-magnitude advantage over inactive panel members [1][2]. Medicinal chemistry teams pursuing prenylated isoflavone-based MRSA antibiotics should select isolupalbigenin as the core scaffold for SAR exploration focused on the 8,3′-diprenyl pharmacophore. The dual mechanism (direct killing plus potential methicillin sensitization) further supports its use in combination therapy studies [1].

GLO I-Targeted Leukemia Drug Discovery with Biomarker-Driven Patient Stratification

Isolupalbigenin is the only isoflavone confirmed to rank highest both in HL-60 anti-proliferative activity among 8 isoflavones tested and in direct human GLO I enzyme inhibition among 10 phenolic constituents from the same plant source [3][4]. The validated mechanism—GLO I inhibition → methylglyoxal accumulation → caspase-3 activation → apoptosis—provides a pharmacodynamic biomarker cascade (MG levels, caspase-3 activity) for preclinical efficacy monitoring [3]. Drug discovery programs targeting GLO I-overexpressing malignancies (breast, colon, lung, leukemia) can deploy isolupalbigenin as a chemical probe for target engagement studies and as a starting point for lead optimization [3].

ERα-Positive Breast Cancer Lead with Attenuated Normal-Tissue Toxicity

Isolupalbigenin demonstrates a selectivity index of 5.2 (Vero/MCF-7), which is 1.8-fold wider than doxorubicin's 2.85 in the same assay, while maintaining meaningful MCF-7 potency (IC₅₀ 31.62 µg/mL) [5]. Combined with molecular docking-confirmed ERα engagement (binding energy −9.148 kcal/mol, intermediate between estradiol and 4-hydroxytamoxifen) and in silico ADMET predictions suggesting low hepatotoxicity and carcinogenicity risk, isolupalbigenin is a scientifically justified starting point for developing ERα-targeted breast cancer therapeutics with a potentially improved safety margin over conventional chemotherapy [5].

Prenylated Flavonoid Polypharmacology Probe for Multi-Target Drug Discovery

Unlike genistein, lupalbigenin, or mono-prenylated analogs that exhibit narrower target profiles, isolupalbigenin's 8,3′-diprenylation pattern simultaneously engages three therapeutically relevant targets: GLO I (apoptosis induction), ERα (breast cancer signaling), and bacterial membrane/cell wall targets (anti-MRSA) [1][3][5]. This polypharmacology makes isolupalbigenin a unique chemical probe for studying the intersection of anticancer and antibacterial prenylated flavonoid SAR, and for designing multi-target directed ligands (MTDLs) when the goal is to explore synergistic anticancer–antibacterial or anticancer–ER modulatory pharmacology from a single scaffold.

Application

Selection Property

Validation Focus

Anti-MRSA direct-acting research

Antimicrobial screening context

MIC and bactericidal endpoint review

GLO I-targeted leukemia pathway studies

GLO I pathway-response context

Methylglyoxal and caspase-3 endpoint monitoring

ERα-positive breast cancer cell-model research

Cell-model selectivity profile

Selectivity index and ERα binding review

Multi-target prenylated flavonoid profiling

Polypharmacology probe context

Multi-target SAR and mechanism deconvolution

• [1] Sato M, Tanaka H, Tani N, Nagayama M, Yamaguchi R. Different antibacterial actions of isoflavones isolated from Erythrina poeppigiana against methicillin-resistant Staphylococcus aureus. Lett Appl Microbiol. 2006 Sep;43(3):243-8. doi: 10.1111/j.1472-765X.2006.01963.x. PMID: 16910926. View Source
• [2] Araya-Cloutier C, Vincken JP, van de Schans MGM, Hageman J, Schaftenaar G, den Besten HMW, Gruppen H. QSAR-based molecular signatures of prenylated (iso)flavonoids underlying antimicrobial potency. Sci Rep. 2018 Jun 18;8(1):9267. Table 3. doi: 10.1038/s41598-018-27545-4. PMID: 29915354. View Source
• [3] Hikita K, Yamada S, Shibata R, Katoh M, Murata T, Kato K, Tanaka H, Kaneda N. Inhibitory Effect of Isoflavones from Erythrina poeppigiana on the Growth of HL-60 Human Leukemia Cells through Inhibition of Glyoxalase I. Nat Prod Commun. 2015 Sep;10(9):1581-4. PMID: 26594764. View Source
• [4] Hikita K, Hattori N, Takeda A, Yamakage Y, Shibata R, Yamada S, Kato K, Murata T, Tanaka H, Kaneda N. Phenolic constituents from stem bark of Erythrina poeppigiana and their inhibitory activity on human glyoxalase I. J Nat Med. 2014 Jul;68(3):636-42. doi: 10.1007/s11418-014-0834-z. PMID: 24756815. View Source
• [5] Supratman U, Herlina T, Safari A, Hayati R, Nurlelasari, Hidayat AT, et al. Cytotoxic Evaluation, Molecular Docking, Molecular Dynamics, and ADMET Prediction of Isolupalbigenin Isolated from Erythrina subumbrans (Hassk.) Merr. (Fabaceae) Stem Bark: Unveiling Its Anticancer Efficacy. Onco Targets Ther. 2024 Oct 17;17:829-840. doi: 10.2147/OTT.S482469. PMID: 39430526. View Source